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Compound of Interest

Compound Name:
(2-AMINOETHYL)(2-

METHOXYETHYL)AMINE

CAS No.: 19815-35-1

Cat. No.: B3249836

Get Quote

Application Note: Strategic Utilization of (2-Aminoethyl)(2-methoxyethyl)amine in

Pharmaceutical Intermediate Synthesis

Executive Summary
(2-Aminoethyl)(2-methoxyethyl)amine (CAS: 35265-04-4, also known as N-(2-

methoxyethyl)ethane-1,2-diamine) is a bifunctional diamine linker increasingly utilized in

medicinal chemistry to modulate the physicochemical properties of drug candidates. Unlike

standard ethylenediamine spacers, the inclusion of a terminal methoxyethyl group introduces a

"mini-PEG" motif. This modification significantly enhances aqueous solubility and metabolic

stability while reducing the lipophilicity (

) of the parent scaffold.

This guide details the strategic application of this intermediate in synthesizing kinase inhibitors

and DNA-intercalating agents. It addresses critical handling challenges, specifically
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regioselectivity between the primary and secondary amine moieties, and provides a validated

protocol for nucleophilic aromatic substitution (

).

Chemical Profile & Physicochemical Advantages
Property Specification Relevance to Synthesis

Structure

Asymmetric diamine; contains

and

amines.[1]

Molecular Weight 118.18 g/mol

Low MW allows for "fragment-

based" drug design

compliance.

Boiling Point ~195°C (Predicted)

High BP requires specific

workup (cannot simply

evaporate).

pKa

~9.8 (

), ~9.2 (

)

The primary amine is generally

more nucleophilic and

accessible.

Solubility
Miscible in

, EtOH, DCM

Excellent solvating power;

difficult to extract from water.

Key Advantage: The ether oxygen acts as a hydrogen bond acceptor, improving solubility in

aqueous media without the hydrolytic instability associated with esters. This makes it an ideal

"solubilizing tail" for hydrophobic heterocycles like quinazolines and acridines [1].

Critical Application: Synthesis of Quinazoline-Based
Kinase Inhibitors
The most prevalent use of (2-aminoethyl)(2-methoxyethyl)amine is in the C4-

functionalization of quinazoline cores (e.g., analogs of Gefitinib or Erlotinib). The diamine side
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chain interacts with the solvent front in the ATP-binding pocket, improving the drug's

pharmacokinetic profile.

Mechanistic Challenge: Regioselectivity
The molecule contains two nucleophilic nitrogen atoms.

Primary Amine (

): Less sterically hindered, generally more nucleophilic in

reactions.

Secondary Amine (

): More basic but sterically encumbered by the methoxyethyl tail.

Objective: Selective alkylation of the primary amine to the heterocycle, leaving the secondary

amine/methoxy tail free for solubility.

Validated Protocol: Reaction with 4-Chloroquinazoline
Target: Synthesis of N-(2-((2-methoxyethyl)amino)ethyl)quinazolin-4-amine derivatives.

Reagents:

Substrate: 4-Chloro-6,7-dimethoxyquinazoline (1.0 eq)

Nucleophile: (2-Aminoethyl)(2-methoxyethyl)amine (1.2 – 1.5 eq)

Base: Diisopropylethylamine (DIPEA) (2.0 eq)

Solvent: Isopropanol (

-PrOH) or Acetonitrile (MeCN)

Step-by-Step Methodology:

Preparation: In a dry 3-neck round-bottom flask equipped with a reflux condenser and

magnetic stir bar, dissolve 1.0 eq of 4-chloroquinazoline substrate in
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-PrOH (concentration 0.2 M).

Note:

-PrOH is preferred over DMF to facilitate product precipitation and simpler workup.

Addition: Add 2.0 eq of DIPEA. Stir for 5 minutes at room temperature.

Nucleophile Introduction: Add 1.2 eq of (2-aminoethyl)(2-methoxyethyl)amine dropwise.

Critical Control: Adding the amine slowly prevents local excesses that might favor bis-

alkylation, although steric hindrance makes bis-alkylation unlikely with this specific

substrate.

Reaction: Heat the mixture to reflux (approx. 82°C) for 3–5 hours.

Monitoring: Monitor via TLC (System: DCM/MeOH 9:1 with 1%

) or LC-MS. The product is more polar than the starting material.

Workup (Precipitation Method):

Cool the reaction mixture to

.

The hydrochloride salt of the product often precipitates spontaneously. If not, add diethyl

ether or hexane as an anti-solvent.

Filter the solid and wash with cold ether.

Alternative Workup (Extraction):

If the product does not precipitate, evaporate volatiles.

Redissolve residue in DCM. Wash with saturated

.
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Warning: The product is water-soluble.[2] Do not wash with large volumes of water.

Perform a "salting out" extraction if necessary using brine.

Visualization of Reaction Logic
The following diagram illustrates the decision matrix for optimizing the reaction conditions to

favor the primary amine attack.

Start: 4-Chloroquinazoline + Diamine

Check Electrophile Sterics

Unhindered C4 Position

Standard

Hindered C4 Position

Bulky Substituents

Path A: Kinetic Control
(Low Temp, Polar Protic Solvent)
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Path B: Thermodynamic Control
(Reflux, Non-polar Solvent)

Requires forcing conditions

Major Product:
Primary Amine Attack (Desired)

Fast, Selective

Mixture/Secondary Attack Risk

Slower, Less Selective

Click to download full resolution via product page

Figure 1: Decision tree for optimizing regioselectivity in
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reactions involving asymmetric diamines.

Application 2: Synthesis of DNA Intercalators
(Acridines)
In the synthesis of acridine-based antitumor agents (e.g., analogs of Amsacrine), the diamine

acts as a linker between the planar chromophore and a solubilizing tail.

Protocol Variation: Unlike the quinazoline synthesis, acridine substitutions (often on 9-

chloroacridine) are prone to hydrolysis.

Solvent Switch: Use anhydrous Phenol or 2-Methoxyethanol.

Temperature: Higher temperatures (100–120°C) are often required due to the lower

electrophilicity of the acridine C9 position.

Purification: These products are often isolated as dihydrochloride salts to prevent oxidation

and improve shelf stability.

Handling, Storage, and Stability
Hygroscopicity: The molecule is highly hygroscopic. It readily absorbs atmospheric moisture

and

, forming carbamate salts (white crust) on the cap.

Action: Store under Nitrogen or Argon.[1] Re-seal containers immediately with Parafilm.

Air Sensitivity: Like most aliphatic amines, it can oxidize slowly, turning yellow over time.

Action: Store at 4°C in amber glass.

Odor Control: The molecule has a distinct, fishy amine odor. Handle only in a functioning

fume hood.

Troubleshooting Guide
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Observation Probable Cause Corrective Action

Low Yield
Product loss to aqueous phase

during extraction.

Use DCM/Isopropanol (3:1) for

extraction; saturate aqueous

phase with NaCl.

Bis-alkylation
Excess electrophile or high

concentration.

Use dilute conditions (0.1 M);

add amine dropwise to the

electrophile.

Incomplete Reaction
Deactivation of amine by

protonation (HCl byproduct).

Ensure at least 2.0 eq of

auxiliary base (DIPEA or

) is present to scavenge acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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